Sotalol hydrochloride

• CAS No.: 959-24-0
• Product Name: Sotalol hydrochloride
• Molecular Formula: C12H21ClN2O3S
• Molecular Weight: 308.83 g/mol
• IUPAC Name: N-[4-[1-hydroxy-2-(propan-2-ylamino)ethyl]phenyl]methanesulfonamide;hydrochloride
• Standard InChI: InChI=1S/C12H20N2O3S.ClH/c1-9(2)13-8-12(15)10-4-6-11(7-5-10)14-18(3,16)17;/h4-7,9,12-15H,8H2,1-3H3;1H
• Standard InChIKey: VIDRYROWYFWGSY-UHFFFAOYSA-N
• SMILES: CC(C)NCC(C1=CC=C(C=C1)NS(=O)(=O)C)O.Cl
• Canonical SMILES: CC(C)NCC(C1=CC=C(C=C1)NS(=O)(=O)C)O.Cl
• Appearance: Solid powder
• Purity: > 98%
• Synonyms: Darob; MJ 1999; MJ-1999; MJ1999; Sotalol; Sotalol Hydrochloride; Sotalol Monohydrochloride
• Reference: 1: Broux B, De Clercq D, Decloedt A, Vera L, Devreese M, Gehring R, Croubels S, van Loon G. Pharmacokinetics and electrophysiological effects of sotalol hydrochloride in horses. Equine Vet J. 2017 Oct 10. doi: 10.1111/evj.12765. [Epub ahead of print] PubMed PMID: 29023952. 2: Broux B, De Clercq D, Decloedt A, De Baere S, Devreese M, Van Der Vekens N, Ven S, Croubels S, van Loon G. Pharmacokinetics of intravenously and orally administered sotalol hydrochloride in horses and effects on surface electrocardiogram and left ventricular systolic function. Vet J. 2016 Feb;208:60-4. doi: 10.1016/j.tvjl.2015.09.021. Epub 2015 Oct 1. PubMed PMID: 26670333. 3: Sidhom MB, Rivera N, Almoazen H, Taft DR, Kirschenbaum HL. Stability of sotalol hydrochloride in extemporaneously prepared oral suspension formulations. Int J Pharm Compd. 2005 Sep-Oct;9(5):402-6. PubMed PMID: 23925139. 4: Wang WH, Zhao GS, Jiang WL, Zuo AX, Bi HT. [Determination of sotalol hydrochloride by reversed-phase high performance liquid chromatography]. Se Pu. 2000 Mar;18(2):178-80. Chinese. PubMed PMID: 12541604. 5: Telichowski A, Banasiak W, Wiech K, Zeborowski J, Pieróg M, Ponikowski P, Kałka D, Lacheta W, Fuglewicz A, Telichowski C. [The effect of sotalol hydrochloride therapy on atrial signal-averaged ECG in patients with paroxysmal atrial fibrillation]. Pol Merkur Lekarski. 1996 Nov;1(5):303-9. Polish. PubMed PMID: 9273201. 6: Bobak J, Banasiak W, Telichowski A, Ponikowski P, Kałka D, Jagielski J, Telichowski C. [The effects of long-term treatment of sotalol hydrochloride on time and frequency domain parameters of signal averaged electrocardiogram in patients with ischemic heart disease]. Pol Arch Med Wewn. 1996 Apr;95(4):289-98. Polish. PubMed PMID: 8755834. 7: Herrmann R, Kleinbloesem CH. [Testing of bioequivalence of a new sotalol hydrochloride preparation in comparison to a standard formulation]. Arzneimittelforschung. 1995 Aug;45(8):849-52. German. PubMed PMID: 7575745. 8: Herrmann R, Kleinbloesem CH. [Bioequivalence of a new tablet formulation of sotalol hydrochloride in comparison to a standard preparations]. Arzneimittelforschung. 1994 May;44(5):589-92. German. PubMed PMID: 8024627. 9: Porterfield JG, Porterfield LM. Sotalol hydrochloride (Betapace): a new antiarrhythmic drug. Am J Crit Care. 1994 Jan;3(1):80. PubMed PMID: 8118498. 10: Dunnington CS. Sotalol hydrochloride (Betapace): a new antiarrhythmic drug. Am J Crit Care. 1993 Sep;2(5):397-406. Review. PubMed PMID: 8220672.
• PubChem Compound: 66245
• Last Modified: Sep 13 2023